1H-Pyrrolo[2,3-b]pyridine, 5-nitro-2-(trifluoromethyl)-

• Molecular Formula: C8H4F3N3O2
• Molecular Weight: 231.13 g/mol
• IUPAC Name: 5-nitro-2-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C8H4F3N3O2/c9-8(10,11)6-2-4-1-5(14(15)16)3-12-7(4)13-6/h1-3H,(H,12,13)
• InChI Key: LHXFOHBSWBCFEU-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C=C(NC2=NC=C1[N+](=O)[O-])C(F)(F)F

Description

1H-Pyrrolo[2,3-b]pyridine, 5-nitro-2-(trifluoromethyl)- is a useful research compound. Its molecular formula is C8H4F3N3O2 and its molecular weight is 231.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Sodium hydroxide (4.2 mL, 4.2 mmol, 1M in water) was added to a solution of methyl 5-nitro-2-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate (0.35 g, 1.19 mmol) in THF (6.9 mL) and methanol (1.7 mL) at room temperature. The reaction mixture was heated at 40° C. for 30 minutes. The reaction mixture was then cooled down and treated with water and ethyl acetate. The layers were then separated. The organic layers were washed twice with water, dried over sodium sulfate, filtered, and evaporated to afford 5-nitro-2-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine (0.24 g, 86%), which was carried to the next step without further purification.